Cas no 102039-43-0 (ethyl (3-nitro-1H-pyrazol-1-yl)acetate)

• Product Name: ethyl (3-nitro-1H-pyrazol-1-yl)acetate
• CAS No: 102039-43-0
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• MDL: MFCD01622828
• CID: 2952575
• PubChem ID: 5209350
• Update Time: 2025-06-10

ethyl (3-nitro-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• (3-硝基-1H-吡唑-1-基)乙酸乙酯
• STK301690
• ZINC02381375
• AKOS B006676
• AKOS PAO-0928
• ART-CHEM-BB B006676
• Ethyl (3-nitro-1H-pyrazol-1-yl)acetate
• (3-NITRO-PYRAZOL-1-YL)-ACETIC ACID ETHYL ESTER
• ethyl 2-(3-nitropyrazol-1-yl)acetate
• Ethyl 2-(3-nitro-1H-pyrazol-1-yl)acetate
• BBL015992
• Ethyl2-(3-nitro-1H-pyrazol-1-yl)acetate
• 1H-Pyrazole-1-acetic acid, 3-nitro-, ethyl ester
• H32480
• AKOS015922390
• ALBB-018017
• SCHEMBL21826406
• SY069739
• EN300-228263
• 102039-43-0
• Ethyl 2-(3-Nitro-1-pyrazolyl)acetate
• MFCD01622828
• AKOS000308097
• VS-05090
• ethyl (3-nitro-1H-pyrazol-1-yl)acetate

• MDL： MFCD01622828
• Inchi： 1S/C7H9N3O4/c1-2-14-7(11)5-9-4-3-6(8-9)10(12)13/h3-4H,2,5H2,1H3
• InChI Key： AOTWNAYPOPITHS-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=CC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 199.05930578Da
• Monoisotopic Mass: 199.05930578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89.9

Additional information on ethyl (3-nitro-1H-pyrazol-1-yl)acetate

Exploring the Versatile Applications of Ethyl (3-Nitro-1H-pyrazol-1-yl)acetate (CAS No. 102039-43-0) in Modern Chemistry

In the realm of organic synthesis and pharmaceutical research, ethyl (3-nitro-1H-pyrazol-1-yl)acetate (CAS No. 102039-43-0) has emerged as a compound of significant interest. This nitropyrazole derivative is widely recognized for its unique chemical properties and broad applicability. With the increasing demand for novel heterocyclic compounds in drug discovery and material science, researchers are actively exploring the potential of this ester-functionalized pyrazole.

The molecular structure of ethyl (3-nitro-1H-pyrazol-1-yl)acetate features a nitro group at the 3-position of the pyrazole ring, coupled with an ester moiety at the N1 position. This distinctive arrangement contributes to its reactivity and makes it a valuable intermediate in organic transformations. Recent studies have highlighted its role in click chemistry applications and as a precursor for biologically active compounds, aligning with current trends in sustainable and efficient synthetic methodologies.

One of the most searched questions in chemical databases concerns "synthetic routes for ethyl (3-nitro-1H-pyrazol-1-yl)acetate." The compound is typically prepared through N-alkylation reactions of 3-nitropyrazole with ethyl chloroacetate under basic conditions. Optimization of this process has been a focus area, particularly regarding yield improvement and reaction condition refinement. These aspects are crucial for industrial-scale production and have been extensively discussed in recent patent literature.

The thermal stability and solubility characteristics of CAS 102039-43-0 make it suitable for various applications. Its melting point range (typically 80-85°C) and good solubility in common organic solvents like ethanol, acetone, and dichloromethane have been documented in technical datasheets. These physical properties are frequently queried by researchers evaluating the compound for specific applications.

In pharmaceutical contexts, the 3-nitropyrazole scaffold has attracted attention for its potential biological activities. While ethyl (3-nitro-1H-pyrazol-1-yl)acetate itself is primarily used as an intermediate, its structural features are being investigated for drug-like properties. The nitro group in particular offers opportunities for further functionalization, making it a versatile building block in medicinal chemistry programs.

Material scientists have explored derivatives of 102039-43-0 for potential applications in advanced materials. The electron-withdrawing nature of the nitro group combined with the ester functionality creates interesting electronic properties that could be valuable in organic electronics or as ligands in coordination chemistry. These applications align with current research trends in functional materials development.

From a safety perspective, proper handling of ethyl (3-nitro-1H-pyrazol-1-yl)acetate requires standard laboratory precautions. Material safety data sheets (MSDS) provide detailed information about appropriate storage conditions and personal protective equipment recommendations. These practical considerations are among the top queries from laboratory personnel working with this compound.

The analytical characterization of CAS 102039-43-0 typically involves techniques such as HPLC analysis, NMR spectroscopy, and mass spectrometry. Purity assessment methods are particularly important for research applications, and recent advancements in analytical technology have improved the precision of these measurements. These technical details are frequently searched by quality control specialists.

Looking forward, the development of green chemistry approaches for the synthesis and application of ethyl (3-nitro-1H-pyrazol-1-yl)acetate represents an important research direction. With increasing emphasis on sustainable chemical processes, modifications to traditional synthetic routes that reduce environmental impact are gaining attention in both academic and industrial settings.

In conclusion, ethyl (3-nitro-1H-pyrazol-1-yl)acetate (CAS No. 102039-43-0) continues to be a compound of substantial interest across multiple scientific disciplines. Its versatility as a synthetic intermediate, combined with the potential for diverse applications, ensures its ongoing relevance in contemporary chemical research. As new applications emerge and synthetic methodologies evolve, this nitropyrazole derivative is likely to maintain its position as an important tool in the chemist's repertoire.